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Compound of Interest

Compound Name: TyK2-IN-21-d3

Cat. No.: B15612288 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling the TyK2 inhibitor prodrug, TyK2-IN-21-d3. Adherence to these procedures is critical

for minimizing risk and ensuring the integrity of your research.

TyK2-IN-21-d3 is an orally active prodrug of a tyrosine kinase 2 (TyK2) inhibitor. While a

specific Safety Data Sheet (SDS) for TyK2-IN-21-d3 is not publicly available, data from

structurally similar compounds, such as JAK1/TYK2-IN-3, provide crucial safety guidance.

Based on available information, related compounds are harmful if swallowed and are very toxic

to aquatic life with long-lasting effects[1][2]. Therefore, prudent handling and disposal are

imperative.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling TyK2-IN-21-d3, a comprehensive PPE strategy is non-negotiable. The

following table outlines the minimum required PPE.
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PPE Category Item Specifications and Use

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory to protect against

splashes or airborne particles.

Hand Protection
Chemical-Resistant Gloves

(e.g., Nitrile)

Inspect gloves for integrity

before use. Dispose of

contaminated gloves

immediately and wash hands

thoroughly after handling.

Body Protection Laboratory Coat

A fully buttoned lab coat

provides a barrier against

accidental spills.

Respiratory Protection Use in a Well-Ventilated Area

Handle in a chemical fume

hood to avoid inhalation of

dust or aerosols[1]. If a fume

hood is not available, a

NIOSH-approved respirator

may be necessary.

Operational Plan: From Receipt to Disposal
A systematic approach to handling TyK2-IN-21-d3 minimizes exposure and contamination

risks. The following workflow diagram illustrates the key steps.
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Figure 1. Workflow for the safe handling of TyK2-IN-21-d3.

Detailed Experimental Protocols
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Storage: For long-term stability, similar compounds are stored as a solid at -20°C in a sealed

container, protected from light and moisture[3]. Stock solutions in solvents like DMSO should

be stored at -80°C[1][3].

Handling Precautions:

Avoid contact with skin, eyes, and clothing[1].

Do not eat, drink, or smoke when using this product[1][2].

Wash hands and any exposed skin thoroughly after handling[1][2].

Use only in a well-ventilated area, preferably a chemical fume hood, to avoid the formation of

dust and aerosols[1].

First Aid Measures: In case of accidental exposure, follow these immediate steps:

Exposure Route First Aid Procedure

If Swallowed
Call a POISON CENTER or doctor immediately

if you feel unwell. Rinse mouth.[1][2]

Skin Contact

Remove contaminated clothing and rinse skin

thoroughly with plenty of water. Call a physician

if irritation persists.

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, removing contact

lenses if present. Seek immediate medical

attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms occur.

Disposal Plan: Environmental Responsibility
Proper disposal is crucial to prevent environmental contamination.
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Waste Collection: Collect all waste materials, including empty containers, contaminated PPE,

and unused product, in a designated and properly labeled hazardous waste container.

Disposal Method: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations[1][2]. Avoid release to the

environment[1].

By implementing these safety protocols, researchers can confidently and safely handle TyK2-
IN-21-d3, fostering a secure laboratory environment and advancing critical drug development

research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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